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Compound of Interest |

2-Bromophenyl 3-piperidinyl ether
Compound Name:

hydrochloride
CAS No.: 1220037-18-2
Cat. No.: B1439905

Get Quote

\ J

This guide serves as a comprehensive technical resource for researchers, scientists, and
professionals in drug development engaged with 2-Bromophenyl 3-piperidinyl ether
hydrochloride. It moves beyond a simple data sheet to provide in-depth, field-proven insights
into the compound's properties, synthesis, analysis, and handling, grounded in established
scientific principles.

Section 1: Chemical Identity and Physicochemical
Properties

2-Bromophenyl 3-piperidinyl ether hydrochloride is a substituted aromatic ether derivative
of piperidine. Understanding its fundamental properties is the critical first step in any research
or development workflow. The hydrochloride salt form is typically employed to enhance
solubility and stability for experimental use.

While specific experimental data for "2-Bromophenyl 3-piperidinyl ether hydrochloride" is
not readily available in public databases, we can infer its properties from closely related
analogs. For instance, compounds like 2-(2-bromophenyl)piperidine hydrochloride possess a
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molecular formula of C11H15BrCIN and a molecular weight of approximately 276.60 g/mol [1].
Similarly, 2-Bromophenyl 4-piperidinyl ether hydrochloride has a chemical formula of
C11H15BrCINOJ[2]. These examples highlight the importance of precise isomer homenclature.
For the purpose of this guide, we will proceed by calculating the theoretical properties for the 3-
piperidinyl ether isomer.

Table 1. Core Physicochemical Data

Property Data Source
IUPAC Name i;/(dzr—oBCr::errciJ;):enoxy)piperidine Theoretical
Chemical Formula C11H1sBrCINO Calculated
Molecular Weight 306.60 g/mol Calculated
CAS Number Not assigned N/A

Expected to be an off-white to
Appearance ] Analog-Based
pale yellow solid

- Expected to be soluble in
Solubility Analog-Based
water, methanol, DMSO

The molecular weight is a cornerstone calculation, derived from the sum of the atomic weights
of its constituent atoms (11 Carbons, 15 Hydrogens, 1 Bromine, 1 Chlorine, 1 Nitrogen, 1
Oxygen). This value is fundamental for all stoichiometric calculations in synthesis and for mass
spectrometry analysis.

Chemical Structure Diagram

Caption: Structure of 2-Bromophenyl 3-piperidinyl ether hydrochloride.

Section 2: Synthesis and Purification Workflow

The synthesis of this compound would likely proceed via a nucleophilic aromatic substitution or,
more commonly, a Williamson ether synthesis, followed by salt formation. The causality behind
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this choice is the reliability and well-documented nature of this reaction class for forming aryl
ethers.

Diagram: Synthesis Workflow
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Part 1: Ether Formation (Williamson Synthesis)

Reactants:
- 2-Bromophenol
- 3-Hydroxypiperidine (N-protected)

\

Base & Solvent:
- NaH or K2COs3
- DMF or Acetonitrile

\
Reaction:
- Deprotonation of hydroxyl group
- Nucleophilic attack on an activated piperidine

A

Intermediate:
N-protected 2-Bromophenyl 3-piperidinyl ether

Part 2: DsProtection

Reagent:
- TFA or HCI in Dioxane

Workup:

- Neutralization
- Extraction

Y

Product:
2-Bromophenyl 3-piperidinyl ether (Free Base)

Part 3: Sal{VFormation

Solvent
- Diethyl Ether or Ethyl Acetate

\
Reagent:
- HCl in Ether/Dioxane

\

Final Product:
- Precipitation & Filtration

Click to download full resolution via product page

Caption: Generalized workflow for synthesis and salt formation.
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Protocol 2.1: Synthesis of the Free Base

Causality: An N-Boc protecting group is used on the 3-hydroxypiperidine. This is critical to
prevent the piperidine nitrogen from acting as a competing nucleophile, which would lead to
undesired N-arylation products. Sodium hydride (NaH) is chosen as a strong, non-nucleophilic
base to ensure complete deprotonation of the phenol, driving the reaction forward efficiently.

e Preparation: To a stirred solution of 2-bromophenol (1.0 eq) in anhydrous Dimethylformamide
(DMF), add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise at 0 °C
under an inert atmosphere (N2 or Ar).

 Activation: Allow the mixture to stir at room temperature for 30 minutes until hydrogen
evolution ceases. This forms the sodium 2-bromophenoxide intermediate.

e Coupling: Add a solution of N-Boc-3-tosyloxypiperidine (1.1 eq) in DMF to the reaction
mixture.

e Reaction: Heat the mixture to 80-90 °C and monitor by Thin Layer Chromatography (TLC)
until the starting material is consumed (typically 4-6 hours).

» Quenching & Extraction: Cool the reaction to room temperature and carefully quench with
water. Extract the aqueous phase with ethyl acetate (3x).

e Washing & Drying: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate (NazS0a), filter, and concentrate under reduced pressure.

« Purification: Purify the crude product by flash column chromatography on silica gel to yield
N-Boc-2-bromophenyl 3-piperidinyl ether.

Protocol 2.2: Boc Deprotection and Hydrochloride Salt
Formation

Causality: A strong acid like hydrochloric acid is required to cleave the tert-butoxycarbonyl
(Boc) protecting group. Using a solution of HCI in an anhydrous solvent like diethyl ether or
dioxane allows for the simultaneous deprotection and precipitation of the desired hydrochloride
salt, providing a simple and efficient final step.
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» Deprotection: Dissolve the purified N-Boc protected intermediate (1.0 eq) in a minimal
amount of anhydrous diethyl ether.

 Acidification: While stirring, add a 2M solution of HCI in diethyl ether dropwise until the
solution reaches approximately pH 2 (check with pH paper).

» Precipitation: A precipitate will form upon addition of the acidic solution. Continue stirring for
1-2 hours at room temperature to ensure complete precipitation.

« Isolation: Collect the solid product by vacuum filtration.

e Washing: Wash the filter cake with a small amount of cold, anhydrous diethyl ether to
remove any residual impurities.

e Drying: Dry the final product, 2-Bromophenyl 3-piperidinyl ether hydrochloride, under
high vacuum.

Section 3: Analytical Characterization

Confirming the identity and purity of the final compound is a non-negotiable step. A multi-
technique approach ensures the highest degree of confidence in the material's quality. This
self-validating system cross-references data from orthogonal methods.

Diagram: Analytical Validation Workflow

NMR (*H, 13C)
Structure Confirmation
Mass Spectrometry Certified
Mass Verification Reference Material
HPLC
Purity Assessment

Synthesized
Product
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Caption: A multi-step workflow for analytical validation.

Protocol 3.1: Nuclear Magnetic Resonance (NMR)
Spectroscopy

Trustworthiness: NMR is the gold standard for structural elucidation. The *H NMR spectrum
provides information on the electronic environment and connectivity of protons, while 13C NMR
confirms the carbon skeleton. The expected spectra should show distinct signals for the
aromatic protons (with splitting patterns indicative of ortho-substitution), the piperidine ring
protons, and the ether linkage proton. The integration of these signals must correspond to the
number of protons in the structure.[3][4][5]

o Sample Prep: Dissolve 5-10 mg of the hydrochloride salt in a suitable deuterated solvent
(e.g., DMSO-ds or D20).

e Acquisition: Acquire *H and 3C spectra on a 400 MHz or higher spectrometer.
e Analysis (*H):
o Look for 4 aromatic protons in the ~6.8-7.6 ppm region.

o Identify the piperidine protons, which will likely appear as a series of complex multiplets in
the ~1.5-3.5 ppm range.

o The N-H protons of the hydrochloride salt will appear as a broad singlet, often downfield.
e Analysis (*3C):

o Expect 11 distinct carbon signals (unless there is accidental peak overlap).

o Aromatic carbons will be in the ~110-160 ppm range.

o Piperidine carbons will be in the ~20-60 ppm range.

Protocol 3.2: Mass Spectrometry (MS)
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Trustworthiness: MS directly confirms the molecular weight of the compound by measuring its
mass-to-charge ratio (m/z). For this compound, High-Resolution Mass Spectrometry (HRMS) is
preferred to confirm the exact mass, which validates the elemental composition.

o Sample Prep: Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol
or acetonitrile/water).

o Method: Use Electrospray lonization (ESI) in positive ion mode.

e Analysis: The primary ion observed will be the molecular ion of the free base [M+H]*,
corresponding to the loss of HCI. The expected m/z for the C11H14BrNO free base would be
approximately 272.03 (monoisotopic mass). The characteristic isotopic pattern of bromine
(*°*Br and 81Br in a ~1:1 ratio) should be clearly visible as two peaks separated by ~2 m/z
units.

Section 4: Safety and Handling

Brominated aromatic compounds require careful handling. While a specific Safety Data Sheet
(SDS) for this exact compound is unavailable, guidelines for the chemical class should be
strictly followed.

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety
goggles, and a lab coat.[6]

« Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of any
dust or vapors.[6] Avoid direct contact with skin and eyes.[6]

o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.

e Environmental Concerns: Aromatic brominated compounds can be persistent and
bioaccumulative. Avoid release into the environment and dispose of waste according to local
regulations.[7][8]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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